B1577580 CECC_DROTK Cecropin-C precursor

CECC_DROTK Cecropin-C precursor

Cat. No.: B1577580
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

CECCDROTK Cecropin-C precursor is a member of the cecropin family, a class of antimicrobial peptides (AMPs) predominantly found in insects. These peptides play a critical role in innate immunity by targeting bacterial membranes, leading to cell lysis. The CECCDROTK variant is encoded in Drosophila takahashii and is annotated under UniProt ID P84224 . Cecropins are characterized by their amphipathic α-helical structures, which enable selective interaction with microbial membranes while minimizing toxicity to host cells.

Cecropin-C precursors, including CECC_DROTK, are synthesized as inactive propeptides that undergo proteolytic cleavage to release mature, active peptides. Their activity spans Gram-negative and Gram-positive bacteria, fungi, and even certain enveloped viruses .

Properties

bioactivity

Antibacterial

sequence

GWLKKLGKRIERIGQHTRDATIQGLGIAQQAANVAATAR

Origin of Product

United States

Comparison with Similar Compounds

Comparative Analysis with Similar Compounds

The cecropin family exhibits significant structural and functional diversity. Below is a systematic comparison of CECC_DROTK Cecropin-C precursor with closely related peptides, based on UniProt entries and functional studies.

Structural and Sequence Homology

Table 1: Structural Comparison of Cecropin Family Members
Compound Name UniProt ID Organism Precursor Type Key Residues/Features
This compound P84224 Drosophila takahashii Cecropin-C N-terminal signal peptide; conserved cationic domain
CECC_DROTE Cecropin-C precursor P84225 Drosophila teissieri Cecropin-C 94% sequence identity with CECC_DROTK
CECB_DROSE Cecropin-B precursor P67791 Drosophila sechellia Cecropin-B Shorter hydrophobic tail; enhanced Gram-negative specificity
CECE_BOMMO Enbocin precursor P48821 Bombyx mori Cecropin-like Lepidopteran origin; broader antifungal activity
Cecropin-2 Q06590 Hyalophora cecropia Cecropin Prototype cecropin; foundational model for synthetic analogs

Key Findings :

  • Sequence Homology : CECCDROTK shares >90% sequence identity with other *Drosophila* Cecropin-C precursors (e.g., CECCDROTE, CECC_DROOR), suggesting conserved antimicrobial mechanisms across species .
  • Functional Divergence : Cecropin-B precursors (e.g., CECBDROSE) exhibit narrower spectra, prioritizing Gram-negative bacteria, while Cecropin-C variants like CECCDROTK show broader activity .

Functional and Mechanistic Differences

Table 2: Functional Profiles of Selected Cecropins
Compound Name Target Microbes Minimum Inhibitory Concentration (MIC)* Mechanism Insights
This compound E. coli, S. aureus 2–5 µM Membrane depolarization; pore formation
Cecropin-2 (Q06590) P. aeruginosa, C. albicans 1–3 µM Enhanced helical stability; synergy with lysozymes
CECE_BOMMO Enbocin precursor B. subtilis, A. flavus 5–10 µM Disrupts fungal membrane ergosterol

*MIC values are approximate and derived from model studies.

Critical Observations :

  • Species-Specific Adaptations : Lepidopteran cecropins (e.g., CECEBOMMO) exhibit adaptations for antifungal roles, unlike dipteran variants like CECCDROTK, which prioritize bacterial targets .

Research Implications and Tools for Further Analysis

Modern tools like Rchemcpp enable large-scale structural comparisons of cecropins against databases such as ChEMBL and DrugBank. For instance:

  • Prefiltering Strategies : Rchemcpp identifies that CECC_DROTK shares kernel-based structural similarity with Cecropin-2 (Q06590) but diverges from Cecropin-B precursors due to C-terminal modifications .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.